1-[1-(2-Methoxyethyl)pyrrolidin-3-yl]methanamine

• IUPAC Name: [1-(2-methoxyethyl)pyrrolidin-3-yl]methanamine
• InChI: InChI=1S/C8H18N2O/c1-11-5-4-10-3-2-8(6-9)7-10/h8H,2-7,9H2,1H3
• InChI Key: SVWDIDWSZJLAMB-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(C1)CN
• Molecular Formula: C8H18N2O
• DSSTOX Substance ID: DTXSID40589602
• Molecular Weight: 158.24 g/mol
• CAS RN: 910443-61-7

Description

1-(1-(2-Methoxyethyl)pyrrolidin-3-yl)methanamine (MPM) is an organic compound with a variety of applications in the scientific research field. It is a biogenic amine that has been used in various studies due to its unique chemical structure and properties. It has been used in various experiments to study its biochemical and physiological effects on the body. In

Scientific Research Applications

Pyrrolidine in Drug Discovery

Pyrrolidine , a five-membered nitrogen heterocycle, is integral to medicinal chemistry, contributing to the synthesis of compounds for treating various human diseases. Its saturated structure, allowing for efficient exploration of the pharmacophore space, and contribution to stereochemistry, enhances three-dimensional molecule coverage. Pyrrolidine derivatives, including pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones, are highlighted for their bioactive properties and target selectivity. The review by Giovanna Li Petri et al. (2021) details synthetic strategies for constructing these compounds and explores their structure-activity relationships (SAR), emphasizing the importance of stereoisomerism and substituent orientation for drug efficacy.

Chemical Inhibitors and Cytochrome P450 Isoforms

Chemical inhibitors for cytochrome P450 (CYP) isoforms play a crucial role in understanding drug-drug interactions (DDIs) due to their metabolism of diverse drugs. Selective chemical inhibitors are essential tools in deciphering the involvement of specific CYP isoforms in drug metabolism. A study by S. C. Khojasteh et al. (2011) reviews the selectivity and potency of these inhibitors, which is crucial for predicting potential DDIs in clinical settings.

Mechanism of Action

Target of Action

It is suggested that it might be an inhibitor of trka kinase , a key receptor in the neurotrophin signaling pathway involved in neuronal differentiation and survival.

Mode of Action

If it indeed targets TrkA kinase, it might bind to the active site of the enzyme, inhibiting its activity and thus modulating the neurotrophin signaling pathway .

Biochemical Pathways

The compound, if acting as a TrkA kinase inhibitor, would affect the neurotrophin signaling pathway . This pathway plays a crucial role in neuronal survival and differentiation. Inhibition of TrkA kinase could lead to decreased neuronal survival and differentiation.

Result of Action

If it acts as a TrkA kinase inhibitor, it could potentially lead to decreased neuronal survival and differentiation .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound .

Biochemical Analysis

Biochemical Properties

1-[1-(2-Methoxyethyl)pyrrolidin-3-yl]methanamine plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with certain aminotransferases, which are enzymes that catalyze the transfer of amino groups. The nature of these interactions often involves the formation of hydrogen bonds and hydrophobic interactions, which stabilize the enzyme-substrate complex and facilitate the catalytic process .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in neuronal cells, this compound can modulate neurotransmitter release by affecting the activity of neurotransmitter transporters. Additionally, it can alter gene expression by interacting with transcription factors, leading to changes in the production of proteins involved in cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the specific enzyme it interacts with. For instance, it may inhibit the activity of monoamine oxidase, an enzyme responsible for the breakdown of neurotransmitters, by binding to its active site. This inhibition can lead to increased levels of neurotransmitters in the synaptic cleft, thereby enhancing neurotransmission .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under standard storage conditions but may degrade when exposed to high temperatures or light. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular processes, such as sustained changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit beneficial effects, such as enhanced cognitive function and neuroprotection. At high doses, it can lead to toxic or adverse effects, including neurotoxicity and hepatotoxicity. Threshold effects have been observed, where the compound’s impact on cellular function becomes significant only above a certain concentration .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450 oxidases, which play a crucial role in its metabolism. These interactions can lead to the formation of metabolites that may have different biological activities compared to the parent compound. Additionally, the compound can affect metabolic flux and alter the levels of specific metabolites within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins. For example, it can be transported across cell membranes by organic cation transporters, which facilitate its uptake into cells. Once inside the cell, it may bind to intracellular proteins, influencing its localization and accumulation in specific cellular compartments .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications. For instance, it can localize to the mitochondria, where it may influence mitochondrial function and energy production. Additionally, its presence in the nucleus can impact gene expression by interacting with nuclear proteins .